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This technical guide provides an in-depth analysis of the physicochemical properties of N,N-
Diethyldodecanamide, a versatile amide compound with applications in various scientific

fields. This document is intended for researchers, scientists, and professionals in drug

development, offering detailed data, experimental protocols, and relevant analytical workflows.

Core Physicochemical Data
N,N-Diethyldodecanamide, also known as Diethyllauramide, is a tertiary amide with the

chemical formula C₁₆H₃₃NO.[1] Its key physical properties, including boiling point and density,

are critical for its application and handling in a laboratory setting. A summary of these

properties is presented below.

Property Value Conditions

Boiling Point 166-167 °C at 2 mmHg (2 torr)

Density 0.847 g/mL at 25 °C

Table 1: Key Physicochemical Properties of N,N-Diethyldodecanamide. Data sourced from

multiple chemical suppliers and databases.[1][2][3]
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Experimental Protocols
Accurate determination of the boiling point and density of a substance is fundamental in

chemical research. The following sections detail the standard methodologies for these

measurements.

Determination of Boiling Point Under Reduced Pressure
Given that N,N-Diethyldodecanamide has a high boiling point at atmospheric pressure,

determination under reduced pressure is the preferred method to prevent decomposition.

Methodology:

Apparatus Setup: A distillation apparatus is assembled, including a round-bottom flask, a

condenser, a receiving flask, and a connection to a vacuum pump. A thermometer is

positioned so that the bulb is level with the side arm of the distillation head.

Sample Preparation: A small volume of N,N-Diethyldodecanamide is placed in the round-

bottom flask along with boiling chips to ensure smooth boiling.

Pressure Reduction: The system is evacuated to the desired pressure (e.g., 2 mmHg) using

the vacuum pump. The pressure is monitored with a manometer.

Heating: The sample is gradually heated using a heating mantle.

Boiling Point Measurement: The temperature is recorded when the liquid is observed to be

boiling and a steady reflux of condensate is seen on the thermometer bulb. This stable

temperature reading is the boiling point at the recorded pressure.

Determination of Density
The density of a liquid can be determined using a straightforward gravimetric method.

Methodology:

Mass of Empty Container: An empty, dry volumetric flask or pycnometer of a known volume

is weighed on an analytical balance.
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Mass of Filled Container: The container is filled with N,N-Diethyldodecanamide to the

calibration mark, ensuring the temperature of the liquid is 25 °C. The filled container is then

reweighed.

Calculation: The mass of the N,N-Diethyldodecanamide is calculated by subtracting the

mass of the empty container from the mass of the filled container. The density is then

calculated by dividing the mass of the liquid by its known volume.

Analytical Workflow: Quantification in Biological
Matrices
N,N-Diethyldodecanamide's potential as a pharmacological agent necessitates robust

methods for its quantification in biological fluids such as human serum. A typical workflow for

such an analysis is outlined below.

Serum Sample Collection Internal Standard Spiking Add known amount of IS Protein Precipitation
(e.g., Acetonitrile)

 Deproteinate sample Centrifugation Pelletize proteins Solid Phase Extraction (SPE)
for Cleanup

 Isolate supernatant Solvent Evaporation
and Reconstitution

 Elute analyte LC-MS/MS Analysis Prepare for injection Data Analysis and
Quantification

 Generate mass spec data
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[https://www.benchchem.com/product/b1294644#n-n-diethyldodecanamide-boiling-point-
and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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